Cas no 1839573-63-5 ((2E)-2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamide)
1839573-63-5 structure
Product Name:(2E)-2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamide
CAS No:1839573-63-5
MF:C12H12N2O4
MW:248.234683036804
MDL:MFCD01329732
CID:5684539
PubChem ID:872418
Update Time:2023-09-15
(2E)-2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- AKOS001421182
- (E)-2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamide
- EN300-26575387
- (e)-2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)acrylamide
- SR-01000214567
- 1839573-63-5
- CHEMBL3734930
- (2E)-2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamide
- SR-01000214567-1
- STK447494
-
- MDL: MFCD01329732
- Inchi: 1S/C12H12N2O4/c1-17-9-4-7(3-8(6-13)12(14)16)5-10(18-2)11(9)15/h3-5,15H,1-2H3,(H2,14,16)/b8-3+
- InChI Key: UQMNQBCKMPTUFK-FPYGCLRLSA-N
- SMILES: O(C)C1C(=C(C=C(/C=C(\C#N)/C(N)=O)C=1)OC)O
Computed Properties
- Exact Mass: 248.07970687g/mol
- Monoisotopic Mass: 248.07970687g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 106Ų
(2E)-2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26575387-0.05g |
(2E)-2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamide |
1839573-63-5 | 95.0% | 0.05g |
$246.0 | 2025-03-20 | |
| Enamine | EN300-26575302-0.05g |
(2E)-2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamide |
1839573-63-5 | 90% | 0.05g |
$246.0 | 2023-09-14 |
(2E)-2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamide Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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